Cas no 1612173-68-8 (1-Ethylsulfonyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)

• Product Name: 1-Ethylsulfonyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• CAS No: 1612173-68-8
• MF: C₁₁H₁₉BN₂O₄S
• MW: 286.155561685562
• MDL: MFCD29763679
• CID: 4610927
• PubChem ID: 90177604
• Update Time: 2025-05-25

1-Ethylsulfonyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(Ethanesulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• OFPXYHDUQSEHTJ-UHFFFAOYSA-N
• 1-Ethanesulfonyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-(ethylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-Ethylsulfonyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• AS-55411
• SCHEMBL15742003
• D93784
• 1612173-68-8
• A1-02496
• MFCD29763679
• AKOS037644843

• MDL： MFCD29763679
• Inchi： 1S/C11H19BN2O4S/c1-6-19(15,16)14-8-9(7-13-14)12-17-10(2,3)11(4,5)18-12/h7-8H,6H2,1-5H3
• InChI Key： OFPXYHDUQSEHTJ-UHFFFAOYSA-N
• SMILES： S(CC)(N1C=C(B2OC(C)(C)C(C)(C)O2)C=N1)(=O)=O

Computed Properties

• Exact Mass: 286.1158584g/mol
• Monoisotopic Mass: 286.1158584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8

Additional information on 1-Ethylsulfonyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole

Introduction to 1-Ethylsulfonyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole (CAS No. 1612173-68-8)

1-Ethylsulfonyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 1612173-68-8, features a pyrazole core conjugated with an ethylsulfonyl group and a boronic ester moiety derived from a tetramethyl-substituted dioxaborolane. Such a molecular architecture not only imparts distinct reactivity but also opens up avenues for diverse applications in drug discovery and advanced material synthesis.

The pyrazole ring is a heterocyclic aromatic compound that serves as a privileged scaffold in medicinal chemistry. Its five-membered structure incorporates two nitrogen atoms, which can participate in hydrogen bonding and metal coordination, making it an excellent candidate for designing bioactive molecules. The presence of the ethylsulfonyl group enhances the compound's solubility in polar solvents and introduces a polarizable region that can interact with biological targets. Furthermore, the boronic ester functionality at the 4-position provides a handle for further chemical modifications via cross-coupling reactions, which are pivotal in constructing complex molecular frameworks.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-Ethylsulfonyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole, making it more accessible for research applications. The use of tetramethyl-substituted dioxaborolane as a boronic ester precursor offers several advantages over traditional boronic acids. The bulky methyl groups improve stability against hydrolysis and oxidation, facilitating its use in longer synthetic sequences without degradation. This stability is particularly crucial in pharmaceutical synthesis where multiple steps are often required to arrive at the final drug candidate.

In the realm of drug discovery, 1-Ethylsulfonyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole has been explored as a key intermediate in the synthesis of novel therapeutic agents. The pyrazole core is known to exhibit biological activity across various therapeutic areas, including anti-inflammatory, antiviral, and anticancer effects. By incorporating the ethylsulfonyl group and a boronic ester moiety, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds. For instance, recent studies have demonstrated its utility in generating pyrazole-based inhibitors of kinases and other enzymes implicated in diseases such as cancer and neurodegeneration.

The boronic ester functionality has also been leveraged in the development of advanced materials. For example, it serves as a versatile building block for constructing polymers with tailored properties. These polymers find applications in coatings, adhesives, and even biodegradable materials. The reactivity of the boronic ester allows for controlled polymerization via Suzuki-Miyaura cross-coupling reactions with aryl halides or other boronic acids. This flexibility enables the design of polymers with specific mechanical and thermal characteristics, making them suitable for high-performance applications.

Moreover，the compound's unique electronic properties have attracted interest in optoelectronic applications. Pyrazole derivatives are known to exhibit fluorescence or phosphorescence depending on their substitution pattern. The introduction of electron-withdrawing groups such as the ethylsulfonyl moiety can modulate these emission properties. Such characteristics make 1-Ethylsulfonyl-4-(4,4,5,5-tetramethyl-1，3，2-dioxaborolan-2-yI)pyrazole a promising candidate for use in organic light-emitting diodes (OLEDs), sensors，and other optoelectronic devices.

From a synthetic chemistry perspective，the preparation of this compound exemplifies modern techniques that bridge organic synthesis with catalytic transformations。The use of palladium-catalyzed cross-coupling reactions allows for precise functionalization at specific positions within the pyrazole ring。This precision is essential for generating derivatives with optimized biological activity。Recent methodologies have also focused on improving yields and reducing side reactions，making large-scale production more feasible。These advancements underscore the growing importance of well-designed intermediates like 1-Ethylsulfonyl-4-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-l-yI)pyrazole in streamlining drug development pipelines。

The versatility of this compound extends to its role as a ligand in coordination chemistry。The pyrazole ring can act as a chelating agent for transition metals such as palladium、platinum、and ruthenium。These metal complexes are widely used as catalysts in various transformations including hydrogenation、oxidation、and C-C bond formation。The presence of both electron-rich (pyrazole nitrogen）and electron-withdrawing (ethanesulfonyl）groups allows for tunable coordination properties。Such metal complexes have been explored for their potential in catalyzing asymmetric reactions，which are crucial for producing enantiomerically pure pharmaceuticals。

In conclusion,1-Ethylsulfonyl-l-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-l-yI)pyrazole (CAS No.*1612173*68*8) represents an intriguing molecule with broad applicability across pharmaceutical chemistry、materials science、and catalysis。Its unique structural features—comprising an ethanesulfonyI group、a tetramethyl-substituted dioxaborolane、and a pyrazole core—endow it with remarkable reactivity and functional diversity。As research continues to uncover new synthetic pathways and applications,*this compound* is poised to play an increasingly significant role in advancing both academic research and industrial innovation。